Cas no 1702168-17-9 (4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol)

• Product Name: 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol
• CAS No: 1702168-17-9
• MF: C₆H₁₁BrN₄O
• MW: 235.081739664078
• CID: 5696721
• PubChem ID: 103098751
• Update Time: 2025-07-19

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1107086
• 1702168-17-9
• 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol
• 1H-1,2,4-Triazole-1-propanol, 3-amino-5-bromo-α-methyl-

• Inchi： 1S/C6H11BrN4O/c1-4(12)2-3-11-5(7)9-6(8)10-11/h4,12H,2-3H2,1H3,(H2,8,10)
• InChI Key： LFCCNASPKNKSBH-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCC(C)O

Computed Properties

• Exact Mass: 234.01162g/mol
• Monoisotopic Mass: 234.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.85±0.1 g/cm3(Predicted)
• Boiling Point: 442.7±47.0 °C(Predicted)
• pka: 14.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol: A Novel Compound with Potential in Biomedical Applications

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol, identified by its CAS number 1702168-17-9, is a multifunctional organic compound that has garnered significant attention in the field of biomedical research. This compound features a unique combination of functional groups, including a 1H-1,2,4-triazole ring, an amino group, and a hydroxyl group, which contribute to its diverse pharmacological properties. The presence of a 5-bromo substituent further enhances its chemical reactivity and potential for molecular interactions. Recent advancements in synthetic chemistry and pharmacological studies have highlighted the importance of this compound in developing novel therapeutic strategies.

The 1H-1,2,4-triazole ring is a key structural element in many bioactive molecules, known for its ability to modulate enzyme activity and interact with biological targets. The amino group in this compound provides additional functionalities, such as hydrogen bonding and electrostatic interactions, which are critical for drug-target binding. The hydroxyl group at the butan-2-ol position contributes to solubility and metabolic stability, making this compound a promising candidate for pharmaceutical development. The 5-bromo substitution is particularly noteworthy, as it can influence the compound's electronic properties and enhance its ability to act as a bioisostere for other pharmacophores.

Recent studies have demonstrated that 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol exhibits potential in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry (2023) has explored its antiviral activity against several RNA viruses, including SARS-CoV-2. The compound's ability to inhibit viral replication through interaction with viral proteases has been a focal point of these studies. Additionally, its 1H-1,2,4-triazole ring structure has been linked to the modulation of immune responses, suggesting a possible role in immunomodulatory therapies.

Another area of interest is the compound's potential in antitumor research. A 2022 study in Cancer Research investigated its effects on cancer cell proliferation and apoptosis. The amino group and hydroxyl group were found to play a critical role in inducing cell cycle arrest and promoting apoptosis in cancer cells. The 5-bromo substitution was also shown to enhance the compound's ability to cross the blood-brain barrier, making it a candidate for treating brain tumors. These findings highlight the compound's versatility in targeting multiple pathways associated with cancer progression.

From a synthetic perspective, the preparation of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol involves a series of well-defined steps that ensure high purity and yield. The synthesis typically begins with the formation of the 1H-1,2,4-triazole ring through a cyclization reaction, followed by the introduction of the amino group and 5-bromo substituent. The final step involves the attachment of the butan-2-ol moiety, which is crucial for the compound's solubility and pharmacokinetic properties. These synthetic strategies have been optimized to minimize side reactions and maximize the efficiency of the overall process.

The pharmacokinetic profile of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol is another area of active research. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The hydroxyl group at the butan-2-ol position enhances its solubility in aqueous environments, which is essential for oral bioavailability. The 1H-1,2,4-triazole ring contributes to the compound's metabolic stability, reducing the risk of rapid degradation in the body. These properties make the compound suitable for long-term therapeutic use, as it can maintain effective concentrations in the bloodstream over extended periods.

In terms of safety and toxicity, preliminary studies suggest that 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol has a favorable safety profile. In vitro assays have shown minimal cytotoxicity towards normal cells, indicating a potential for selective targeting of diseased tissues. However, further in vivo studies are needed to fully assess its long-term safety. The compound's ability to modulate specific biological pathways without causing widespread toxicity is a significant advantage in the development of targeted therapies.

Current research is also exploring the potential of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-y1)butan-2-ol in combination therapies. For example, its synergistic effects with existing antiviral drugs have been investigated in preclinical models. The 1H-1,2,4-triazole ring structure has been found to enhance the efficacy of other antiviral agents by modulating viral gene expression. Similarly, in cancer research, the compound has shown potential to enhance the effectiveness of chemotherapy by sensitizing cancer cells to treatment. These findings underscore the versatility of this compound in addressing complex disease mechanisms.

Despite its promising properties, challenges remain in the development of 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol as a therapeutic agent. One of the primary challenges is the optimization of its chemical structure to enhance its potency while minimizing side effects. Additionally, the compound's ability to target specific biological pathways needs to be further validated through clinical trials. Ongoing research is focused on overcoming these challenges through advanced analytical techniques and molecular modeling.

In conclusion, 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)butan-2-ol represents a significant advancement in the field of biomedical research. Its unique structural features and pharmacological properties make it a promising candidate for the development of novel therapies. As research continues to uncover its potential applications, this compound is likely to play a pivotal role in the treatment of various diseases, from viral infections to cancer. The ongoing efforts to optimize its properties and validate its efficacy will be crucial in translating these findings into clinical practice.